methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[1-(4-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H19FN2O4/c1-24-17(23)11-6-8-19(9-7-11)14-10-15(21)20(16(14)22)13-4-2-12(18)3-5-13/h2-5,11,14H,6-10H2,1H3
• InChI Key: UPKRLZFLHMFNDP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H19FN2O4
• Molecular Weight: 334.34 g/mol

Description

Methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate, also known as MDPV, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. MDPV is a potent stimulant that has been used as a recreational drug and has been associated with a number of adverse effects. However, MDPV also has potential applications in scientific research.

Mechanism of Action

Methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which is associated with the reinforcing effects of drugs of abuse. methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate also has affinity for the sigma-1 receptor, which is thought to play a role in the modulation of dopamine release.
Biochemical and Physiological Effects:
methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to produce a number of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and cardiovascular effects. methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has also been shown to produce behavioral effects such as increased self-administration and conditioned place preference.

Advantages and Limitations for Lab Experiments

Methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has a number of advantages for use in laboratory experiments, including its potency and selectivity for the dopamine transporter. However, methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate also has a number of limitations, including its potential for abuse and its adverse effects on behavior and physiology.

Future Directions

There are a number of future directions for research on methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate, including investigations into its effects on the brain and behavior, the development of novel therapeutic agents based on its structure, and the development of new methods for synthesizing methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate and related compounds. Additionally, future research may focus on the development of new methods for detecting and quantifying methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate in biological samples.

Scientific Research Applications

Methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been used in a number of scientific studies as a tool to investigate the mechanisms of action of stimulants and their effects on the brain and behavior. methyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to have high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse. This leads to an increase in the levels of dopamine in the brain, which is associated with the reinforcing effects of drugs of abuse.